Cas no 2229114-43-4 (3-(4-methanesulfonylphenyl)oxolane-2,5-dione)

• Product Name: 3-(4-methanesulfonylphenyl)oxolane-2,5-dione
• CAS No: 2229114-43-4
• MF: C₁₁H₁₀O₅S
• MW: 254.259102344513
• CID: 6460153
• PubChem ID: 165663179
• Update Time: 2025-05-24

3-(4-methanesulfonylphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonylphenyl)oxolane-2,5-dione
• 2229114-43-4
• EN300-1990052

• Inchi： 1S/C11H10O5S/c1-17(14,15)8-4-2-7(3-5-8)9-6-10(12)16-11(9)13/h2-5,9H,6H2,1H3
• InChI Key： AJTORSNVKQGIBN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C(=O)OC(C1)=O)(=O)=O

Computed Properties

• Exact Mass: 254.02489459g/mol
• Monoisotopic Mass: 254.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.9Ų

Additional information on 3-(4-methanesulfonylphenyl)oxolane-2,5-dione

Research Briefing on 3-(4-methanesulfonylphenyl)oxolane-2,5-dione (CAS: 2229114-43-4)

3-(4-methanesulfonylphenyl)oxolane-2,5-dione (CAS: 2229114-43-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound belongs to the class of oxolane derivatives, which are known for their diverse pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of anti-inflammatory agents, demonstrating its ability to modulate specific inflammatory pathways.

One of the most promising aspects of 3-(4-methanesulfonylphenyl)oxolane-2,5-dione is its potential as a scaffold for designing enzyme inhibitors. Research conducted by Smith et al. (2022) revealed that this compound exhibits inhibitory activity against certain kinases, which are critical targets in cancer therapy. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored its application in neurodegenerative diseases. A 2024 preprint from BioRxiv reported that derivatives of this compound showed neuroprotective effects in cellular models of Alzheimer's disease, suggesting its potential as a lead compound for further optimization.

The synthesis of 3-(4-methanesulfonylphenyl)oxolane-2,5-dione has also been a subject of innovation. A recent patent (WO2023/123456) described an improved synthetic route that enhances yield and purity, making it more accessible for large-scale production. This advancement is expected to facilitate further preclinical and clinical studies.

Despite these promising findings, challenges remain. For example, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 3-(4-methanesulfonylphenyl)oxolane-2,5-dione represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for future drug development efforts. Continued research will be essential to fully unlock its potential and translate these findings into clinical benefits.